Cas no 891494-64-7 (SCH900776 (S-isomer))

SCH900776 (S-isomer) structure
SCH900776 (S-isomer) structure
Product Name:SCH900776 (S-isomer)
CAS No:891494-64-7
MF:C15H18BrN7
MW:376.25432062149
MDL:MFCD23135227
CID:837856
Update Time:2023-11-22

SCH900776 (S-isomer) Chemical and Physical Properties

Names and Identifiers

    • SCH 900776
    • 6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(3S)-3-piperidinylpyrazolo[1,5-a]pyrimidin-7-amine
    • 6-bromo-3-(1-methylpyrazol-4-yl)-5-[(3S)-piperidin-3-yl]pyrazolo[1,5-a]pyrimidin-7-amine
    • MK-8776 (SCH?900776)
    • MK-8776 (SCH900776)
    • SCH-900776
    • SCH900776 (S-?isomer)
    • SCH900776 S-isomer
    • SCH-900776 S-isomer
    • SCH900776 (S-isomer)
    • 6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(3S)-3-piperidinylpyrazolo[1,5-a]pyrimidin-7-amine (ACI)
    • MDL: MFCD23135227
    • Inchi: 1S/C15H18BrN7/c1-22-8-10(6-19-22)11-7-20-23-14(17)12(16)13(21-15(11)23)9-3-2-4-18-5-9/h6-9,18H,2-5,17H2,1H3/t9-/m0/s1
    • InChI Key: GMIZZEXBPRLVIV-VIFPVBQESA-N
    • SMILES: NC1=C(Br)C([C@@H]2CNCCC2)=NC2=C(C3=CN(C)N=C3)C=NN12

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2

SCH900776 (S-isomer) Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

SCH900776 (S-isomer) Pricemore >>

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SCH900776 (S-isomer) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile
Reference
A convergent preparation of the CHK1 inhibitor MK-8776 (SCH 900776)
Labroli, Marc A. ; Dwyer, Michael P.; Poker, Cory; Keertikar, Kerry M.; Rossman, Randall; et al, Tetrahedron Letters, 2016, 57(24), 2601-2603

SCH900776 (S-isomer) Preparation Products

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